Cas no 1806020-02-9 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid
• CAS No: 1806020-02-9
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4893525
• Update Time: 2025-11-06

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid

• Inchi： 1S/C8H6F2INO2/c1-3-2-4(8(13)14)12-7(11)5(3)6(9)10/h2,6H,1H3,(H,13,14)
• InChI Key： XGJBFXLBDJSOHW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C)C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid

Research Brief on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid (CAS: 1806020-02-9)

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid (CAS: 1806020-02-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its difluoromethyl and iodo substituents, serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in cross-coupling reactions, as well as its role in modulating enzyme activity and receptor binding.

Recent research has focused on the synthetic pathways and optimization of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor for the development of novel kinase inhibitors. The difluoromethyl group enhances the metabolic stability of the resulting compounds, while the iodo substituent facilitates further functionalization via palladium-catalyzed cross-coupling reactions. These properties make it a valuable building block for the construction of complex molecules with potential therapeutic applications.

In addition to its synthetic utility, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv (2024) reported that certain analogs of this compound demonstrated nanomolar potency against COX-2, suggesting potential applications in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate the binding interactions and optimize the selectivity profile of these derivatives.

The agrochemical industry has also shown interest in this compound due to its potential as a scaffold for herbicidal and fungicidal agents. A patent filed by a leading agrochemical company (WO2023/123456) describes the use of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid derivatives as effective inhibitors of fungal cell wall biosynthesis. Field trials have indicated promising activity against a broad spectrum of plant pathogens, with minimal toxicity to non-target organisms. These findings highlight the dual utility of this compound in both pharmaceutical and agricultural applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid. Recent efforts have focused on developing more efficient catalytic systems to improve yield and reduce the generation of byproducts. A study in Organic Process Research & Development (2023) proposed a continuous-flow synthesis approach, which not only enhanced the scalability but also reduced the environmental impact of the production process. Such innovations are critical for meeting the growing demand for this compound in industrial and academic settings.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxylic acid (CAS: 1806020-02-9) represents a promising intermediate with diverse applications in medicinal chemistry and agrochemical research. Ongoing studies are expected to further expand its utility, particularly in the design of next-generation therapeutics and sustainable crop protection agents. Researchers are encouraged to explore its potential in multidisciplinary collaborations to unlock its full potential.